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Compound of Interest

Compound Name: SPPO13

Cat. No.: B3092710 Get Quote

A comprehensive review of scientific literature reveals that SPPO13, or 2,7-

Bis(diphenylphosphoryl)-9,9'-spirobifluorene, is a compound synthesized for applications in

organic electronics, specifically in the fabrication of Organic Light Emitting Diodes (OLEDs).

There is currently no available research or data pertaining to the cellular uptake, intracellular

distribution, or any biological mechanism of action of SPPO13, as it is not developed for

pharmaceutical or biological purposes.

SPPO13 is characterized as an n-type, solution-processable electron-transporting material.[1]

[2] Its chemical structure features a spirobifluorene core, which is an electron-donating

component, surrounded by two electron-withdrawing diphenylphosphine oxide groups.[1][2][3]

This architecture imparts specific electronic and optical properties that are highly desirable for

enhancing the performance of OLED devices.

Key Properties and Applications in OLEDs:
Electron Transport Layer (ETL): Due to its electron-deficient nature, SPPO13 is effectively

used as an electron-transporting material, facilitating the movement of electrons within the

OLED structure.[1][2]

Bipolar Host Material: SPPO13 can also function as a universal bipolar co-host for blue,

green, and red phosphorescent emitters when blended with a hole-transporting material like

tris(4-carbazoyl-9-ylphenyl)amine (TCTA).[1][2][3] This versatility allows for its use in creating

efficient and stable light-emitting layers.
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Device Performance: Research has demonstrated that incorporating SPPO13 into OLED

device structures can lead to high power efficiency and external quantum efficiency (EQE).

[1][2] For instance, a blue light-emitting device using SPPO13 achieved a maximum power

efficiency of 42.7 lm W-1 and a maximum EQE of 6.1%.[1][2]

Chemical and Physical Characteristics:
Property Value

CAS Number 1234510-13-4[1][4]

Chemical Formula C49H34O2P2[1][2]

Molecular Weight 716.74 g/mol [1][2][4]

Appearance White powder/crystals[1][2]

Purity >99.0% (HPLC)[1][2]

HOMO/LUMO Levels HOMO 5.90 eV, LUMO 2.60 eV[1][2]

Absorption (λmax) 282 nm (in DCM)[1][2]

Phosphorescence (λmax) 373 nm (in DCM)[1][2]

Given the exclusive focus of the available literature on the material science and electronic

applications of SPPO13, there are no established experimental protocols for assessing its

cellular uptake, nor are there any known signaling pathways associated with it in a biological

context. The request for a technical guide on the cellular uptake and distribution of SPPO13 is

therefore based on a misunderstanding of this compound's field of application.

For researchers, scientists, and drug development professionals, it is crucial to note that

SPPO13 is a specialized chemical for the organic electronics industry and should not be

mistaken for a biologically active agent or a therapeutic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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